Cas no 62090-19-1 (Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]-)
62090-19-1 structure
Product Name:Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]-
CAS No:62090-19-1
MF:C13H11N3
MW:209.246542215347
CID:458556
PubChem ID:71390088
Update Time:2025-04-19
Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]-
- 2-[3-amino-3-(4-methylphenyl)prop-2-enylidene]propanedinitrile
- [3-Amino-3-(4-methylphenyl)prop-2-en-1-ylidene]propanedinitrile
- 62090-19-1
- DTXSID00812024
-
- Inchi: 1S/C13H11N3/c1-10-2-5-12(6-3-10)13(16)7-4-11(8-14)9-15/h2-7H,16H2,1H3
- InChI Key: YJQZOSYGKDJRPS-UHFFFAOYSA-N
- SMILES: NC(=C/C=C(\C#N)/C#N)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 209.09543
- Monoisotopic Mass: 209.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 73.6Ų
Experimental Properties
- PSA: 73.6
Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]- Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
62090-19-1 (Propanedinitrile, [3-amino-3-(4-methylphenyl)-2-propenylidene]-) Related Products
- 19389-49-2(3-amino-2-methyl-3-phenylacrylonitrile)
- 2700-22-3(2-(phenylmethylidene)propanedinitrile)
- 1823-99-0(3-amino-3-phenylprop-2-enenitrile)
- 15728-26-4(2-[(3-methylphenyl)methylidene]propanedinitrile)
- 14164-31-9(2,4-Pentadienenitrile,5-phenyl-)
- 122520-80-3(2-1-(4-Aminophenyl)ethylidenepropanedinitrile)
- 17239-69-9(Propanedinitrile,2,2'-(1,4-phenylenedimethylidyne)bis-)
- 17239-70-2(Propanedinitrile,2,2'-(1,3-phenylenedimethylidyne)bis- (9CI))
- 6304-33-2(Triphenylacrylonitrile)
- 3785-90-8(2-[(4-hydroxyphenyl)methylidene]propanedinitrile)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent